Cas no 651023-22-2 (Octadecanamide, N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyl-)

• Product Name: Octadecanamide, N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyl-
• CAS No: 651023-22-2
• MF: C₃₉H₇₉NO₅
• MW: 642.048273324966
• CID: 407842
• PubChem ID: 10326814
• Update Time: 2025-04-19

Octadecanamide, N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide, N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyl-
• N-(2,3-dihydroxypropyl)-9,10-dihydroxy-N-octadecyloctadecanamide
• 651023-22-2
• DTXSID60438087

• Inchi： 1S/C39H79NO5/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-25-29-33-40(34-36(42)35-41)39(45)32-28-24-21-23-27-31-38(44)37(43)30-26-22-10-8-6-4-2/h36-38,41-44H,3-35H2,1-2H3
• InChI Key： XBQZQWIQTSFBNY-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC(N(CC(CO)O)CCCCCCCCCCCCCCCCCC)=O)C(CCCCCCCC)O

Computed Properties

• Exact Mass: 641.59617
• Monoisotopic Mass: 641.59582462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 36
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.23